Cas no 2137732-44-4 (tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate)

tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate structure
2137732-44-4 structure
Product Name:tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
CAS No:2137732-44-4
MF:
MW:
CID:4640152
Update Time:2025-07-22

tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate

tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM478908-1g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%+
1g
$1765 2023-02-02
Enamine
EN300-380227-0.05g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
0.05g
$344.0 2023-03-02
Enamine
EN300-380227-0.1g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
0.1g
$515.0 2023-03-02
Enamine
EN300-380227-0.25g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
0.25g
$735.0 2023-03-02
Enamine
EN300-380227-0.5g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
0.5g
$1158.0 2023-03-02
Enamine
EN300-380227-1.0g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
1g
$0.0 2023-06-07
Enamine
EN300-380227-2.5g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
2.5g
$2912.0 2023-03-02
Enamine
EN300-380227-5.0g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
5.0g
$4309.0 2023-03-02
Enamine
EN300-380227-10.0g
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
10.0g
$6390.0 2023-03-02
Aaron
AR01FO2D-50mg
tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate
2137732-44-4 95%
50mg
$498.00 2025-02-10

tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate Related Literature

Additional information on tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate

Introduction to Tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate (CAS No. 2137732-44-4)

Tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate (CAS No. 2137732-44-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates a spirocyclic core with heterocyclic functionalities. The presence of both nitrogen and oxygen atoms in its structure imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate consists of a spiro[3.5]nonane backbone, which is a cyclic structure formed by the fusion of two rings: a cyclopentane ring and a cyclohexane ring. This spirocyclic arrangement contributes to the compound's rigidity and stability, which are crucial factors in drug design. Additionally, the incorporation of nitrogen atoms in the form of an azaspiro moiety enhances its potential bioactivity by enabling interactions with biological targets such as enzymes and receptors.

One of the most notable features of this compound is its methoxy group at the 7-position, which serves as an electron-donating substituent. This group can influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity to biological targets. The carboxylate functionality at the 2-position provides a site for further chemical modifications, allowing for the synthesis of derivatives with tailored properties. These structural elements collectively contribute to the compound's versatility in pharmaceutical applications.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional characteristics. Spirocycles have been shown to exhibit high binding affinity and selectivity towards biological targets, making them valuable scaffolds for drug discovery. Specifically, tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate has been investigated for its potential in modulating various biological pathways. Preliminary studies suggest that this compound may have inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

The tert-butyl group at the molecular structure not only enhances the lipophilicity of the compound but also provides stability against hydrolysis and metabolic degradation. This makes it a suitable candidate for oral administration and prolonged bioavailability. The combination of these structural features positions tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate as a promising lead compound for further development in medicinal chemistry.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their pharmacological potential. Molecular modeling studies have been employed to predict the binding modes of tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate with various biological targets. These studies have revealed that the compound can interact with specific amino acid residues in enzymes and receptors, suggesting its potential as an inhibitor or modulator.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been utilized to construct the spirocyclic core efficiently. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate in preclinical models has provided insights into its pharmacokinetic properties and potential side effects. Initial toxicity studies have shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its safety profile. The favorable pharmacokinetic profile observed so far makes it an attractive candidate for clinical development.

The pharmaceutical industry continues to explore novel molecular architectures to develop next-generation therapeutics. Spirocyclic compounds like tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate represent a significant advancement in this regard due to their unique combination of structural rigidity and functional diversity. As research progresses, it is anticipated that this class of compounds will play an increasingly important role in addressing unmet medical needs.

In conclusion, tert-butyl 7-methoxy-2,6-diazaspiro[3.5]non-6-ene-2-carboxylate (CAS No. 2137732-44-4) is a structurally complex and functionally diverse organic compound with significant potential in pharmaceutical applications. Its unique spirocyclic framework, combined with various functional groups, makes it a promising candidate for drug discovery and development. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties for therapeutic use.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.